Cas no 894056-96-3 (2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• CAS No: 894056-96-3
• MF: C₂₀H₁₆FN₅O₂S
• MW: 409.436745643616
• CID: 5944093
• PubChem ID: 7531636
• Update Time: 2025-05-22

2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• Acetamide, 2-[[6-(4-fluorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-N-(4-methoxyphenyl)-
• 894056-96-3
• AKOS024654089
• F2506-1183
• 2-{[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-(4-methoxyphenyl)acetamide
• 2-((6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)-N-(4-methoxyphenyl)acetamide
• 2-[[6-(4-fluorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C20H16FN5O2S/c1-28-16-8-6-15(7-9-16)22-19(27)12-29-20-24-23-18-11-10-17(25-26(18)20)13-2-4-14(21)5-3-13/h2-11H,12H2,1H3,(H,22,27)
• InChI Key： YJQRSLBIONZEAZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C(F)C=C1)=N2

Computed Properties

• Exact Mass: 409.10087411g/mol
• Monoisotopic Mass: 409.10087411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 12.22±0.70(Predicted)

Additional information on 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

Comprehensive Overview of 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS No. 894056-96-3)

The compound 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS No. 894056-96-3) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 1,2,4-triazolo[4,3-b]pyridazine core with a 4-fluorophenyl substituent and a 4-methoxyphenylacetamide side chain. This configuration grants the compound potential applications in pharmaceutical research, particularly in the development of targeted therapies. Researchers are increasingly interested in its structure-activity relationship (SAR), as it may offer insights into novel drug candidates for conditions like inflammation or metabolic disorders.

In recent years, the demand for heterocyclic compounds like 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide has surged due to their versatility in medicinal chemistry. The presence of both fluorine and methoxy groups enhances its bioavailability and binding affinity, making it a subject of interest in drug discovery forums. Online searches for "CAS 894056-96-3 applications" or "triazolopyridazine derivatives in medicine" reflect growing curiosity about its pharmacological potential. Additionally, its sulfanylacetamide moiety is often discussed in the context of enzyme inhibition, a hot topic in precision medicine.

From a synthetic perspective, the compound's multi-step synthesis involves careful optimization to achieve high yields and purity. Laboratories focusing on small-molecule libraries frequently explore its derivatives for high-throughput screening (HTS). The 4-fluorophenyl group, in particular, is a recurring motif in kinase inhibitors, aligning with current trends in oncology research. Queries such as "how to synthesize 894056-96-3" or "triazolopyridazine solubility" indicate practical concerns among chemists working with this compound.

Beyond pharmaceuticals, 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide has sparked interest in material science. Its conjugated system and electron-rich regions make it a candidate for organic electronics, such as OLEDs or sensors. This interdisciplinary appeal is evident in search trends like "CAS 894056-96-3 material properties" or "triazolo compounds in optoelectronics." Such applications highlight the compound's adaptability beyond traditional biochemistry.

Quality control and analytical characterization are critical for 894056-96-3. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and purity. Discussions around "894056-96-3 NMR peaks" or "HPLC methods for triazolopyridazines" underscore the need for reliable protocols in handling this compound. Furthermore, its stability under various pH conditions and thermal profiles are frequently studied to ensure reproducibility in research settings.

In summary, 2-{6-(4-fluorophenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}-N-(4-methoxyphenyl)acetamide represents a compelling case study in modern chemical innovation. Its dual relevance in life sciences and advanced materials positions it as a valuable asset for researchers tackling 21st-century challenges. As interest in personalized medicine and sustainable technologies grows, this compound's role is likely to expand, driven by its structural ingenuity and multifunctional potential.